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Compound of Interest

Compound Name: Hexafluoroacetone imine

CAS No.: 1645-75-6

Cat. No.: B167796

Get Quote

Welcome to the technical support center for hexafluoroacetone imine. This guide is intended

for researchers, scientists, and drug development professionals. Below you will find frequently

asked questions (FAQs) and troubleshooting guides to assist you in the safe handling, storage,

and use of this reagent in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is hexafluoroacetone imine and what are its primary applications?

A1: Hexafluoroacetone imine (C₃HF₆N) is a fluorinated organic compound with the structure

(CF₃)₂C=NH.[1] It is a colorless, volatile liquid at room temperature. Due to its unique chemical

properties, it serves as a versatile building block in organic synthesis, particularly for

introducing the hexafluoroisopropylidene group into molecules. This is of significant interest in

the development of pharmaceuticals and advanced materials.

Q2: What are the key physical and chemical properties of hexafluoroacetone imine?

A2: Key properties are summarized in the table below for quick reference.
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Property Value

Molecular Formula C₃HF₆N

CAS Number 1645-75-6

Boiling Point 15.5–17°C

Appearance Colorless liquid

Stability

Stable under normal handling and storage

conditions. Can be stored indefinitely in a

stainless-steel cylinder.[2]

Reactivity
Moisture sensitive.[1] Reacts with water, acids,

and strong oxidizing agents.[1]

Q3: What are the recommended storage conditions for hexafluoroacetone imine?

A3: To ensure the stability and integrity of hexafluoroacetone imine, it should be stored in a

dry, cool, and well-ventilated area.[1] It is crucial to protect it from sunlight and not expose it to

temperatures exceeding 50°C.[1] The container should be kept tightly closed when not in use.

[1] For long-term storage, stainless-steel cylinders are recommended.[2]

Q4: What personal protective equipment (PPE) is required when handling hexafluoroacetone
imine?

A4: Due to its toxic nature, appropriate PPE is mandatory. This includes:

Eye Protection: Chemical goggles or safety glasses and a face shield.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Wear suitable protective clothing.[1]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[1]

Always work in a well-ventilated area, preferably in a fume hood.[1]
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Troubleshooting Guides
Problem 1: My hexafluoroacetone imine appears to have degraded or is not reacting as

expected.

Possible Cause: Exposure to moisture or improper storage conditions. Hexafluoroacetone
imine is moisture-sensitive.[1]

Solution:

Ensure that the compound has been stored in a tightly sealed container in a dry

environment.

Verify that the storage temperature has not exceeded 50°C.[1]

If moisture contamination is suspected, it may be necessary to purify the imine by

distillation before use.[2]

Problem 2: I observe fuming when I open the container of hexafluoroacetone imine.

Possible Cause: The imine is reacting with moisture in the air.

Solution:

Handle the compound under an inert atmosphere (e.g., nitrogen or argon).

Minimize the time the container is open to the atmosphere.

Ensure your glassware and reaction setup are thoroughly dried before introducing the

imine.

Problem 3: The pressure in my reaction vessel is increasing unexpectedly.

Possible Cause: The reaction is generating gaseous byproducts, or the reaction temperature

is causing the volatile imine to vaporize rapidly.

Solution:
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Ensure your reaction is conducted in a system equipped with a pressure-relief device,

such as a bubbler.

Maintain careful control of the reaction temperature using a cooling bath if necessary.

If the reaction is exothermic, add the imine slowly to the reaction mixture to control the rate

of reaction.

Experimental Protocols
Synthesis of Hexafluoroacetone Imine

This protocol is adapted from Organic Syntheses.[2]

Materials:

Hexafluoroacetone

Pyridine (dried over KOH pellets)

Liquid ammonia

Phosphorus oxychloride

Anhydrous solvent (e.g., diethyl ether)

Equipment:

Three-necked round-bottom flask

Dry ice condenser

Gas inlet tube

Thermometer

Dropping funnel

Heating mantle
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Cold trap (-30°C)

Procedure:

Set up a flame-dried three-necked flask equipped with a magnetic stirrer, a dry ice

condenser, a gas inlet tube, and a thermometer. Maintain a nitrogen atmosphere.

Add dried pyridine to the flask and cool it to -40°C.

Slowly bubble in hexafluoroacetone gas from a cylinder.

Distill liquid ammonia into the cooled pyridine solution.

Replace the gas inlet tube with a dropping funnel and warm the reaction mixture.

Slowly add phosphorus oxychloride via the dropping funnel.

The hexafluoroacetone imine product will distill and can be collected in a cold trap cooled

to -30°C.[2]

The crude product can be purified by distillation.

Visualizations
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Experimental Workflow for Hexafluoroacetone Imine Synthesis

1. Assemble and Flame-Dry Glassware
(Three-necked flask, condenser, etc.)

2. Charge Flask with Dried Pyridine
and Cool to -40°C

3. Add Hexafluoroacetone Gas

4. Add Liquid Ammonia

5. Add Phosphorus Oxychloride
(via dropping funnel)

6. Distill Product into Cold Trap (-30°C)

7. Purify by Distillation

Click to download full resolution via product page

Caption: Workflow for the synthesis of hexafluoroacetone imine.
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Safety Precautions for Handling Hexafluoroacetone Imine

Handling Hexafluoroacetone Imine

Personal Protective Equipment (PPE)

Always Wear

Work in a Well-Ventilated Area
(Fume Hood)

Always Use

Proper Storage

Ensure

Spill & Emergency Procedures

Be Prepared For

eye

Goggles & Face Shield

gloves

Protective Gloves

clothing

Protective Clothing

respiratory

Respiratory Protection

temp

< 50°C

light

Protect from Sunlight

moisture

Keep Dry

Click to download full resolution via product page

Caption: Key safety precautions for handling hexafluoroacetone imine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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